Cas no 1361532-41-3 (5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine)

• Product Name: 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine
• CAS No: 1361532-41-3
• MF: C₁₁H₂Cl₆FN
• MW: 379.856680393219
• CID: 4923741
• Update Time: 2025-10-28

5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine

• Inchi： 1S/C11H2Cl6FN/c12-4-2-19-5(18)1-3(4)6-7(13)9(15)11(17)10(16)8(6)14/h1-2H
• InChI Key： CWZKWXPSHDLINF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(N=CC=1Cl)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 6.7
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine

Comprehensive Overview of 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine (CAS No. 1361532-41-3)

5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine (CAS No. 1361532-41-3) is a specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique perchlorophenyl and fluoro-chloro substitutions, exhibits remarkable chemical properties that make it a valuable building block in synthetic chemistry. Its molecular structure, combining a pyridine core with multiple halogen atoms, offers versatility in applications ranging from drug discovery to material science.

In recent years, the demand for halogenated heterocycles like 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine has surged due to their role in developing targeted therapies and high-performance materials. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate electronic and steric properties in molecular designs. The compound's CAS No. 1361532-41-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine lies in its structural rigidity and electron-withdrawing effects, which are critical for designing enzyme inhibitors and catalysts. Its perchlorophenyl group enhances stability under harsh reaction conditions, making it a preferred choice for high-temperature syntheses. These attributes align with current trends in green chemistry, where researchers seek stable intermediates to reduce waste and improve yields.

The synthesis of CAS No. 1361532-41-3 often involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in organic chemistry forums. Users frequently search for "synthetic routes for halogenated pyridines" or "applications of perchlorophenyl compounds," highlighting the compound's technical appeal. Its lipophilicity and polar surface area also make it a subject of interest in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

Beyond pharmaceuticals, 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine is explored in advanced material science, particularly in organic electronics and photovoltaic devices. Its electron-deficient pyridine ring can facilitate charge transport, a property leveraged in OLEDs and solar cell research. This dual applicability in life sciences and energy technologies underscores its interdisciplinary importance.

In conclusion, 5-Chloro-2-fluoro-4-(perchlorophenyl)pyridine (CAS No. 1361532-41-3) represents a highly functionalized and multipurpose compound with broad industrial and academic relevance. Its integration into modern synthetic strategies and alignment with sustainability goals ensure its continued prominence in scientific literature and commercial applications.